methyl N-(4-chlorophenyl)-N-(methylsulfonyl)alaninate

• IUPAC Name: methyl 2-(4-chloro-N-methylsulfonylanilino)propanoate
• InChI: InChI=1S/C11H14ClNO4S/c1-8(11(14)17-2)13(18(3,15)16)10-6-4-9(12)5-7-10/h4-8H,1-3H3
• InChI Key: IEJQRUHPFDGRLH-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)N(C1=CC=C(C=C1)Cl)S(=O)(=O)C
• Molecular Formula: C11H14ClNO4S
• Molecular Weight: 291.75 g/mol

Description

Methyl N-(4-chlorophenyl)-N-(methylsulfonyl)alaninate, also known as MCMA, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. MCMA is a type of herbicide that is commonly used in agriculture to control weed growth. However, recent studies have shown that MCMA has several other potential applications in the field of medicine and biochemistry.

Scientific Research Applications

Methyl N-(4-chlorophenyl)-N-(methylsulfonyl)alaninate has several potential applications in scientific research, particularly in the fields of medicine and biochemistry. This compound has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. Additionally, this compound has been shown to inhibit the growth of cancer cells, making it a potential candidate for the development of new cancer treatments. This compound has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.

Mechanism of Action

The mechanism of action of methyl N-(4-chlorophenyl)-N-(methylsulfonyl)alaninate is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes in the body. Specifically, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the concentration of acetylcholine in the body, which can have various effects on the body's nervous system.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects on the body. As mentioned earlier, this compound has been shown to inhibit the activity of acetylcholinesterase, which can lead to an increase in the concentration of acetylcholine in the body. This increase in acetylcholine can have various effects on the body's nervous system, including increased muscle contractions and increased heart rate. Additionally, this compound has been shown to have anti-inflammatory properties, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One advantage of using methyl N-(4-chlorophenyl)-N-(methylsulfonyl)alaninate in lab experiments is that it is relatively easy to synthesize and purify. Additionally, this compound has several potential applications in scientific research, making it a versatile compound to work with. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on methyl N-(4-chlorophenyl)-N-(methylsulfonyl)alaninate. One area of research could be the development of new antibiotics based on the antibacterial properties of this compound. Additionally, more research could be done on the potential anti-inflammatory properties of this compound and its potential use in the treatment of inflammatory diseases. Finally, more research could be done on the mechanism of action of this compound to better understand its effects on the body's nervous system.
Conclusion
In conclusion, this compound is a chemical compound with several potential applications in scientific research, particularly in the fields of medicine and biochemistry. This compound has antibacterial, antifungal, and anti-inflammatory properties, and has been shown to inhibit the growth of cancer cells. While its mechanism of action is not fully understood, this compound is a versatile compound that has several potential applications in lab experiments. Future research on this compound could lead to the development of new antibiotics, cancer treatments, and treatments for inflammatory diseases.